Cas no 49678-03-7 ((2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal)

• Product Name: (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal
• CAS No: 49678-03-7
• MF: C₁₁H₉ClO
• MW: 192.641562223434
• MDL: MFCD05863695
• CID: 876607
• PubChem ID: 5865754
• Update Time: 2025-06-08

(2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal

• MDL： MFCD05863695
• Inchi： 1S/C11H9ClO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h1-9H/b3-1+,4-2+
• InChI Key： YWYSVXKRVAAIPY-ZPUQHVIOSA-N
• SMILES： ClC1C=CC(/C=C/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 192.0341926g/mol
• Monoisotopic Mass: 192.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal

Comprehensive Overview of (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal (CAS No. 49678-03-7)

(2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal, with the CAS number 49678-03-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features and diverse biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal consists of a conjugated diene system with a substituted phenyl group. The presence of the 4-chlorophenyl moiety imparts specific chemical and biological properties to the molecule. This compound is synthesized through a series of well-defined chemical reactions, including Wittig reactions and subsequent purification steps to ensure high purity and consistency.

Recent studies have highlighted the potential of (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal in various biological contexts. One notable area of research is its activity as an antimicrobial agent. Studies have shown that this compound exhibits potent antibacterial and antifungal properties against a range of pathogens. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal effectively inhibited the growth of Staphylococcus aureus and Candida albicans at low concentrations.

In addition to its antimicrobial properties, (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal has been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has indicated that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway. A 2020 study in the European Journal of Pharmacology reported that (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal significantly reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines.

The pharmacological profile of (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal extends beyond antimicrobial and anti-inflammatory activities. It has also been explored for its potential as an anticancer agent. Cancer is a leading cause of mortality worldwide, and the development of new therapeutic agents remains a critical area of research. A 2019 study in the International Journal of Cancer found that (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal induced apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase cascades.

The mechanism of action underlying the biological activities of (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal

In terms of safety and toxicity profiles, preliminary studies suggest that (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal

The commercial availability and synthesis methods for (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal

In conclusion, (2E,4E)-5-(4-Chlorophenyl)penta-2,4-dienal (CAS No. 49678-03-7)